Sarubicin A

• Molecular Formula: C13H14N2O6
• Molecular Weight: 294.26 g/mol
• InChI: InChI=1S/C13H14N2O6/c1-3-13(20)5(16)2-4(21-3)6-8(13)11(18)9(14)7(10(6)17)12(15)19/h3-5,14,16-17,20H,2H2,1H3,(H2,15,19)/t3-,4-,5-,13-/m1/s1
• InChIKey: XGXZRIYLDVKOFX-BEWJSZONSA-N

Sarubicin A Identity and Chemical Baseline

Sarubicin A is a quinone-class antibiotic originally isolated from fermentations of *Streptomyces violaceoruber* (strain JA 2861) [1]. The compound is characterized by a unique 2-oxabicyclo[2.2.2] substructure arising from C-glycosylation between the aglycone and a deoxysugar [2], and its absolute stereochemistry has been unequivocally established as 5S, 6R, 8R, 10R through comprehensive chiroptical analysis [3]. Sarubicin A is notable for its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, coupled with demonstrable antitumor cytotoxicity and a validated cardioprotective effect—a combination of properties that distinguishes it within the quinone antibiotic family.

Compound Class

Quinone antibiotic with 2-oxabicyclo[2.2.2] C-glycosidic core

Screening Context

Supports antimicrobial and cell-model endpoint review

Stereochemical Control

Absolute configuration 5S,6R,8R,10R; serves as chiral reference standard

Cardioprotection Assay Fit

Reported cardiomyocyte protection in in vitro models; supports ischemia-reperfusion research

• [1] Reinhardt G, Bradler G, Eckardt K, Tresselt D, Ihn W. Isolation and characterization of sarubicin A, a new antibiotic. J Antibiot (Tokyo). 1980 Aug;33(8):787-90. doi: 10.7164/antibiotics.33.787. PMID: 7429980. View Source
• [2] Yu M, Luo J, Luo D, He Q, Yan Y, Ji X, Huang SX. Discovery and heterologous production of sarubicins and quinazolinone C-glycosides with protecting activity for cardiomyocytes. Org Chem Front. 2021;8:3829-3837. doi: 10.1039/D1QO00470K. View Source
• [3] Eckardt K, Tresselt D, Ihn W, Kajtár M, Angyán J, Radics L, Hollósi M. Constitution and absolute stereochemistry of the antibiotic sarubicin A. J Antibiot (Tokyo). 1983 Aug;36(8):976-9. doi: 10.7164/antibiotics.36.976. PMID: 6630068. View Source

Sarubicin A Structural and Spectrum Differentiation

Simple substitution of Sarubicin A with its closest analog, Sarubicin B, or other quinone antibiotics is not scientifically justified due to critical divergence in antimicrobial spectrum. Sarubicin B, while structurally related, lacks activity against Gram-negative bacteria entirely [1], whereas Sarubicin A demonstrates clear Gram-negative inhibition with a quantifiable MIC against *Escherichia coli* [2]. Furthermore, the unique C-glycosidic 2-oxabicyclo[2.2.2] architecture of Sarubicin A [3] is absent in conventional anthracyclines and simpler naphthoquinones, directly impacting its distinct biological profile. The following quantitative evidence substantiates why procurement decisions must be compound-specific.

Risk

Sarubicin B lacks Gram-negative activity; substituting would remove the broad-spectrum coverage documented for Sarubicin A.

Structure

The unique C-glycosidic 2-oxabicyclo architecture is absent in common anthracyclines and naphthoquinones; biological profile cannot be assumed from simpler quinones.

Context

Cardioprotection assay response appears similar between Sarubicin A and B, but cytotoxicity and antibacterial profiles differ substantially; interchangeability requires compound-specific validation.

• [1] Eckardt K, Tresselt D, Ihn W, Bradler G, Reinhardt G. Sarubicin B, a new quinone antibiotic, isolated from the fermentation broth of a Streptomyces strain. J Antibiot (Tokyo). 1982 Dec;35(12):1638-40. doi: 10.7164/antibiotics.35.1638. PMID: 7166529. View Source
• [2] Yu MM, Su C, Ma YT, Yan YJ, Huang SX, Xue DQ. Isolation and Identification of the Secondary Metabolites from a Soil-derived Streptomyces sp. KIB-H91. Nat Prod Res Dev. 2015;27(6):1003-1006. doi: 10.16333/j.1001-6880.2015.06.011. View Source
• [3] Yu M, Luo J, Luo D, He Q, Yan Y, Ji X, Huang SX. Discovery and heterologous production of sarubicins and quinazolinone C-glycosides with protecting activity for cardiomyocytes. Org Chem Front. 2021;8:3829-3837. doi: 10.1039/D1QO00470K. View Source

Sarubicin A Quantitative Evidence vs. Analogs

Sarubicin A vs. Sarubicin B: Antibacterial Spectrum

Sarubicin A exhibits a dual Gram-positive/Gram-negative antibacterial spectrum, quantified by a Minimum Inhibitory Concentration (MIC) of 25 μg/mL against *Escherichia coli* ATCC 8099 [1]. In direct contrast, Sarubicin B is reported to have no activity against Gram-negative microorganisms whatsoever [2]. This represents a qualitative and quantitative functional difference in antimicrobial coverage.

Antibacterial Spectrum

Head-to-head

MIC 25 µg/mL (E. coli) vs. Inactive

Supports antimicrobial screening context; Gram-negative coverage present only in Sarubicin A.

Broth microdilution; E. coli ATCC 8099. Sarubicin B shows no inhibition.

Evidence Dimension	Antibacterial Spectrum (Gram-Negative Activity)
Target Compound Data	MIC = 25 μg/mL
Comparator Or Baseline	Sarubicin B: Inactive (MIC not reached at highest tested concentrations)
Quantified Difference	Active (quantitative MIC) vs. Inactive
Conditions	*Escherichia coli* ATCC 8099; Broth microdilution assay.

Why This Matters

For researchers requiring Gram-negative coverage in phenotypic screens or mechanism-of-action studies, Sarubicin A is essential; Sarubicin B is unsuitable.

• [1] Yu MM, Su C, Ma YT, Yan YJ, Huang SX, Xue DQ. Isolation and Identification of the Secondary Metabolites from a Soil-derived Streptomyces sp. KIB-H91. Nat Prod Res Dev. 2015;27(6):1003-1006. doi: 10.16333/j.1001-6880.2015.06.011. View Source
• [2] Eckardt K, Tresselt D, Ihn W, Bradler G, Reinhardt G. Sarubicin B, a new quinone antibiotic, isolated from the fermentation broth of a Streptomyces strain. J Antibiot (Tokyo). 1982 Dec;35(12):1638-40. doi: 10.7164/antibiotics.35.1638. PMID: 7166529. View Source

Cytotoxicity Across Cancer Cell Lines

Sarubicin A demonstrates sub-micromolar to low micromolar cytotoxicity against multiple human and murine cancer cell lines, as quantified by CCK8 assays. The observed IC50 values are: HCT-116 (0.7 μM), 4T1 (0.9 μM), HepG2 (1.2 μM), and A549 (1.4 μM) [1]. While these values are context-dependent, they establish a baseline potency profile. While direct IC50 data for Sarubicin B in the same panel is not reported in this source, the article notes that compounds 1-7 showed moderate cytotoxic activity against four tumor cell lines [2], indicating that the novel benzoxazole variants (sarubicinols) exhibit comparable, though not superior, potency. This data positions Sarubicin A as a viable starting point for structure-activity relationship (SAR) studies against these specific cancer histotypes.

Cytotoxicity (CCK8)

Cross-study

IC50 0.7–1.4 µM (HCT-116, 4T1, HepG2, A549)

Reported cell-model response context; supports cytotoxicity endpoint review across four cancer lines.

72h incubation. Comparator sarubicinols show moderate activity, exact IC50s not fully specified.

Evidence Dimension	In vitro Cytotoxicity (72h CCK8 Assay)
Target Compound Data	HCT-116: 0.7 μM; 4T1: 0.9 μM; HepG2: 1.2 μM; A549: 1.4 μM
Comparator Or Baseline	Sarubicinols A-C and Sarubicin B derivatives: Reported as 'moderate cytotoxic activity' (quantitative IC50s not fully specified in abstract).
Quantified Difference	Specific IC50 values for Sarubicin A (0.7-1.4 μM) provide a defined potency window.
Conditions	HCT-116 (human colorectal), 4T1 (mouse breast), HepG2 (human liver), A549 (human lung); 72h incubation.

Why This Matters

Procurement for oncology research requires specific potency benchmarks; Sarubicin A offers defined IC50 values across four common cancer cell lines, enabling accurate assay design and dosing.

• [1] Wang H, Qi H, et al. Sarubicinols A-C, Cytotoxic Benzoxazoles from a Streptomyces. J Nat Prod. 2022;85(4):1167-1173. doi: 10.1021/acs.jnatprod.1c01100. PMID: 35213166. View Source
• [2] Wang H, Qi H, et al. Sarubicinols A-C, Cytotoxic Benzoxazoles from a Streptomyces. J Nat Prod. 2022;85(4):1167-1173. doi: 10.1021/acs.jnatprod.1c01100. PMID: 35213166. View Source

Cardioprotective Effects of Sarubicins

Both Sarubicin A and Sarubicin B have been validated to exhibit potent protective effects on neonatal rat cardiomyocytes [1]. Chinese patent CN109091474A specifically discloses the use of both Sarubicin A and Sarubicin B in the preparation of drugs for treating myocardial cell injury, highlighting their equivalent and unprecedented potential in this therapeutic area [2]. This represents a class-level, but highly specific, biological activity not commonly associated with standard quinone antibiotics like doxorubicin, which is frequently cardiotoxic.

Cardiomyocyte Protection

Head-to-head

Equivalent protective effect (A and B)

Reported cardioprotection assay response; both compounds show distinct profile vs. cardiotoxic anthracyclines.

Neonatal rat cardiomyocytes; in vitro protection assay. Patent CN109091474A context.

Evidence Dimension	Cardiomyocyte Protection
Target Compound Data	Potent protective effect
Comparator Or Baseline	Sarubicin B: Potent protective effect
Quantified Difference	Both compounds demonstrate equivalent protective capacity; both are distinct from cardiotoxic anthracyclines.
Conditions	Neonatal rat cardiomyocytes; In vitro protection assay (patent and research article context).

Why This Matters

For research into cardioprotective agents, Sarubicin A and B represent a unique class of quinones lacking the cardiotoxic liability of many clinical anthracyclines, making them essential for comparative mechanistic studies.

• [1] Yu M, Luo J, Luo D, He Q, Yan Y, Ji X, Huang SX. Discovery and heterologous production of sarubicins and quinazolinone C-glycosides with protecting activity for cardiomyocytes. Org Chem Front. 2021;8:3829-3837. doi: 10.1039/D1QO00470K. View Source
• [2] Huang SX, Yang J, Li J, Ji X, Yan YJ, Yu MM, Luo JY. 萨如菌素A和B在制备抗心肌细胞损伤药物中的应用. Chinese Patent CN109091474A, filed July 17, 2018, and published December 28, 2018. View Source

Structural Identity with U-58,431

Sarubicin A is stereochemically and constitutionally identical to the antibiotic U-58,431. Comprehensive spectral analysis (UV-VIS, IR, NMR, MS, and CD) has confirmed they share the same absolute configuration of 5S, 6R, 8R, 10R [1]. This equivalence is crucial for procurement and analytical method development, as it establishes that Sarubicin A can serve as a direct analytical reference standard for U-58,431, and vice versa. However, while U-58,431 shares the same antimicrobial spectrum, it is noted to be toxic to mice and lacks in vivo protective efficacy at the maximum tolerated dose [2], highlighting a potential differentiation in the context of in vivo applications despite identical stereochemistry.

Stereochemical Identity

Head-to-head

5S,6R,8R,10R identical to U-58,431

Analytical reference standard context; supports enantiomer-attribution review and method development.

Chiroptical confirmation. U-58,431 toxicity profile differs in vivo; review model-specific context.

Evidence Dimension	Absolute Configuration
Target Compound Data	5S, 6R, 8R, 10R
Comparator Or Baseline	U-58,431: 5S, 6R, 8R, 10R
Quantified Difference	0 (Identical)
Conditions	Chiroptical data and theoretical analysis.

Why This Matters

For analytical chemistry and quality control, Sarubicin A is a validated reference standard for the identification and quantification of U-58,431, reducing the need for independent full characterization.

• [1] Eckardt K, Tresselt D, Ihn W, Kajtár M, Angyán J, Radics L, Hollósi M. Constitution and absolute stereochemistry of the antibiotic sarubicin A. J Antibiot (Tokyo). 1983 Aug;36(8):976-9. doi: 10.7164/antibiotics.36.976. PMID: 6630068. View Source
• [2] Slechta L, Cialdella JI, Mizsak SA, Hoeksema H. Fermentation, isolation, characterization and structure of antibiotic U-58,431. J Antibiot (Tokyo). 1980 Sep;33(9):919-23. doi: 10.7164/antibiotics.33.919. PMID: 7440414. View Source

Sarubicin A Application Scenarios

Gram-Negative Antibacterial Phenotypic Screening

Sarubicin A is the preferred procurement choice over Sarubicin B for any assay requiring Gram-negative bacterial inhibition. The validated MIC of 25 μg/mL against *E. coli* ATCC 8099 [1] provides a defined positive control benchmark. In contrast, Sarubicin B is demonstrably inactive against this critical pathogen class [2], making it a negative control or irrelevant for Gram-negative discovery programs.

Cancer Cell Line Screening and Cytotoxicity SAR

Sarubicin A is indicated for use as a reference cytotoxic agent in oncology research. Its established IC50 values across HCT-116 (0.7 μM), 4T1 (0.9 μM), HepG2 (1.2 μM), and A549 (1.4 μM) cell lines [3] offer reproducible potency benchmarks. This specific data enables researchers to calibrate assay sensitivity and compare the potency of novel analogs or derivatives against a known, moderately active quinone scaffold.

Cardioprotective Mechanism in Ischemia-Reperfusion

For investigators studying myocardial protection, both Sarubicin A and Sarubicin B are essential tool compounds. Their validated protective effects on neonatal rat cardiomyocytes [4], coupled with patent-protected applications in treating myocardial cell injury [5], position them as unique, non-cardiotoxic quinone controls for comparative studies against anthracyclines (e.g., doxorubicin) which are known to induce cardiotoxicity. Procurement of both compounds enables direct comparative studies on structure-activity relationships in this niche.

Analytical Reference Standard for U-58,431

Due to its verified identical constitution and stereochemistry (5S, 6R, 8R, 10R) [6], Sarubicin A serves as a high-fidelity analytical reference standard for the characterization and quantification of U-58,431 in natural product extracts or synthetic preparations. This interchangeability is particularly valuable for laboratories lacking direct access to U-58,431 reference material, as it ensures accurate method development and validation for HPLC, MS, and NMR analyses.

Application

Selection Property

Validation Focus

Gram-negative antibacterial screening

Broad-spectrum coverage (Gram-negative active)

MIC endpoint review against target strains

Cancer cell-line cytotoxicity studies

Cell-model endpoint review

Cytotoxicity assay calibration and SAR interpretation

Ischemia-reperfusion cardioprotection research

Cardiomyocyte protection assay context

Model-response interpretation vs. cardiotoxic references

Analytical reference for U-58,431

Stereochemical-control context

Enantiomer-attribution review and method transfer

• [1] Yu MM, Su C, Ma YT, Yan YJ, Huang SX, Xue DQ. Isolation and Identification of the Secondary Metabolites from a Soil-derived Streptomyces sp. KIB-H91. Nat Prod Res Dev. 2015;27(6):1003-1006. doi: 10.16333/j.1001-6880.2015.06.011. View Source
• [2] Eckardt K, Tresselt D, Ihn W, Bradler G, Reinhardt G. Sarubicin B, a new quinone antibiotic, isolated from the fermentation broth of a Streptomyces strain. J Antibiot (Tokyo). 1982 Dec;35(12):1638-40. doi: 10.7164/antibiotics.35.1638. PMID: 7166529. View Source
• [3] Wang H, Qi H, et al. Sarubicinols A-C, Cytotoxic Benzoxazoles from a Streptomyces. J Nat Prod. 2022;85(4):1167-1173. doi: 10.1021/acs.jnatprod.1c01100. PMID: 35213166. View Source
• [4] Yu M, Luo J, Luo D, He Q, Yan Y, Ji X, Huang SX. Discovery and heterologous production of sarubicins and quinazolinone C-glycosides with protecting activity for cardiomyocytes. Org Chem Front. 2021;8:3829-3837. doi: 10.1039/D1QO00470K. View Source
• [5] Huang SX, Yang J, Li J, Ji X, Yan YJ, Yu MM, Luo JY. 萨如菌素A和B在制备抗心肌细胞损伤药物中的应用. Chinese Patent CN109091474A, filed July 17, 2018, and published December 28, 2018. View Source
• [6] Eckardt K, Tresselt D, Ihn W, Kajtár M, Angyán J, Radics L, Hollósi M. Constitution and absolute stereochemistry of the antibiotic sarubicin A. J Antibiot (Tokyo). 1983 Aug;36(8):976-9. doi: 10.7164/antibiotics.36.976. PMID: 6630068. View Source